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1,2-dihydroxy-

cat. No.: B1215922

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of hydroxycitrate (HCA), a naturally occurring derivative of citric acid found in
various tropical plants. The document details its biochemical mechanisms, with a focus on its
role as a competitive inhibitor of ATP citrate lyase, and provides detailed experimental protocols
for its analysis and functional assessment.

Physical and Chemical Properties of Hydroxycitrate

Hydroxycitrate is a key active compound found in plants such as Garcinia cambogia and
Hibiscus sabdariffa.[1] Its chemical structure is similar to citric acid but with an additional
hydroxyl group.[2] This structural difference is fundamental to its biological activity. The
compound exists as a crystalline solid and its stability can be influenced by factors such as
temperature and pH.[3][4] For instance, HCA is stable in plasma at -20°C for up to 186 days
and at -70°C for up to 762 days. Processing methods like steam blanching, drying, and
fermentation can lead to a reduction in HCA content in its natural sources.[4]

Below is a summary of the key quantitative data for hydroxycitric acid:
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Property Value Source(s)
Molecular Formula CeHsOs 516171
Molecular Weight 208.12 g/mol 516171
Boiling Point 393.3 £ 42.0 °C (Predicted) [5][6]
Density 1.947 + 0.06 g/cm3 (Predicted) [51[6]

pKa 2.90 £ 0.28 (Predicted) [5]

- Soluble in: Chloroform,
Dichloromethane, Ethyl

Solubility Acetate, DMSO, Acetone. - [31[51I8]
Aqueous acid: 10 mg/ml -
DMF: Slightly soluble

Room Temperature (Inert
Storage Temperature [5]
atmosphere)

Appearance Crystalline solid [31[5]

Stereoisomers of Hydroxycitrate

Hydroxycitric acid possesses two chiral centers, giving rise to four distinct stereoisomers:
(2S,39), (2R,3R), (2S,3R), and (2R,3S).[2] These stereoisomers exhibit different biological
activities. The (-)-hydroxycitric acid isomer, specifically the (2S,3S)-isomer found in Garcinia
cambogia, is a known inhibitor of ATP citrate lyase.[1][9] In contrast, the (2S,3R)-isomer,
predominantly found in Hibiscus sabdariffa, is recognized for its inhibitory effects on pancreatic
alpha-amylase and intestinal alpha-glucosidase, which are involved in carbohydrate
metabolism.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Contact
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Ontario, CA 91761, United States
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